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Topic: Discovery and History of 1-(Boc-amino)-3-(isopropylamino)propane Audience:
Researchers, scientists, and drug development professionals.

Abstract

1-(Boc-amino)-3-(isopropylamino)propane, also known by its IUPAC name tert-butyl N-[3-
(propan-2-ylamino)propyljcarbamate, is a bifunctional organic compound utilized primarily as a
building block in synthetic chemistry.[1] Its structure incorporates a primary amine protected by
a tert-butoxycarbonyl (Boc) group and a secondary isopropylamine, making it a valuable
intermediate for the synthesis of more complex molecules, particularly in the development of
novel therapeutic agents and research chemicals. This document provides a comprehensive
overview of its chemical properties, a detailed plausible synthesis pathway with experimental
protocols, and a discussion of its role as a synthetic intermediate.

Introduction and Physicochemical Properties

While a detailed historical account of the specific "discovery" of 1-(Boc-amino)-3-
(isopropylamino)propane is not extensively documented in scientific literature, its emergence
is intrinsically linked to the widespread adoption of the Boc protecting group in organic
synthesis. The development of Boc-protection strategies provided chemists with a robust and
versatile tool for selectively masking amine functionality, enabling complex, multi-step
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syntheses.[2] This compound is best understood as a functionalized derivative of 1,3-
diaminopropane, designed for sequential modification at its two distinct nitrogen atoms.

It is classified as a useful research chemical, available commercially from various suppliers.[1]
The presence of both a protected primary amine and a secondary amine allows for orthogonal
chemical strategies, where the secondary amine can be functionalized before the removal of
the Boc group to reveal the primary amine for subsequent reactions.

Data Presentation: Physicochemical Properties

The following table summarizes the key physicochemical properties of the target compound
and its direct precursor, N-Boc-1,3-propanediamine.

1-(Boc-amino)-3- N-Boc-1,3-propanediamine
Property . .
(isopropylamino)propane (Precursor)
CAS Number 1229627-05-7[1][3] 75178-96-0[4]
Molecular Formula C11H24N202[1] CsH1aN202[4]
Molecular Weight 216.32 g/mol [1] 174.24 g/mol [4]
tert-butyl N-[3-(propan-2- tert-butyl (3-
IUPAC Name ) Y1 N-{3-(prop ) v
ylamino)propyl]carbamate[1] aminopropyl)carbamate[4]
Not specified (likely an oil or Colorless to white liquid or low
Appearance ] ) ] )
low-melting solid) melting solid[5]
Boiling Point Not specified 203 °C (lit.)
Melting Point Not specified 22 °C (lit.)
Density Not specified 0.998 g/mL at 20 °C (lit.)

Synthesis and History of Use

The history of 1-(Boc-amino)-3-(isopropylamino)propane is one of utility as a synthetic
intermediate rather than a molecule with intrinsic biological activity. Its synthesis is a
straightforward two-step process that showcases common and reliable organic transformations.
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The logical synthesis pathway begins with the mono-Boc protection of 1,3-diaminopropane,
followed by the selective N-alkylation of the remaining free primary amine.

Synthetic Workflow Diagram

The overall synthetic process can be visualized as a two-step workflow.

Starting Materials

1,3-Diaminopropane Di-tert-butyl dicarbonate (Boc)20 Acetone
Step 1: Step 1:
Boc Protection Boc Prptection
Intermediate

Step 2:
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N-Boc-1,3-propanediamine

Step 2
Reductive Anfination

Final Product

1-(Boc-amino)-3-(isopropylamino)propane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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